Cas no 946365-53-3 (2-4-(4-methoxy-2,5-dimethylbenzenesulfonyl)piperazin-1-yl-4-methyl-6-(pyrrolidin-1-yl)pyrimidine)

• Product Name: 2-4-(4-methoxy-2,5-dimethylbenzenesulfonyl)piperazin-1-yl-4-methyl-6-(pyrrolidin-1-yl)pyrimidine
• CAS No: 946365-53-3
• MF: C₂₂H₃₁N₅O₃S
• MW: 445.578243494034
• CID: 6033640
• PubChem ID: 27475873
• Update Time: 2025-10-29

2-4-(4-methoxy-2,5-dimethylbenzenesulfonyl)piperazin-1-yl-4-methyl-6-(pyrrolidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-4-(4-methoxy-2,5-dimethylbenzenesulfonyl)piperazin-1-yl-4-methyl-6-(pyrrolidin-1-yl)pyrimidine
• Pyrimidine, 2-[4-[(4-methoxy-2,5-dimethylphenyl)sulfonyl]-1-piperazinyl]-4-methyl-6-(1-pyrrolidinyl)-
• AKOS021677784
• 2-[4-(4-methoxy-2,5-dimethylbenzenesulfonyl)piperazin-1-yl]-4-methyl-6-(pyrrolidin-1-yl)pyrimidine
• F2076-0310
• 946365-53-3
• 2-(4-((4-methoxy-2,5-dimethylphenyl)sulfonyl)piperazin-1-yl)-4-methyl-6-(pyrrolidin-1-yl)pyrimidine

• Inchi： 1S/C22H31N5O3S/c1-16-14-20(17(2)13-19(16)30-4)31(28,29)27-11-9-26(10-12-27)22-23-18(3)15-21(24-22)25-7-5-6-8-25/h13-15H,5-12H2,1-4H3
• InChI Key： ZMQRJFDLNDTOCL-UHFFFAOYSA-N
• SMILES： C1(N2CCN(S(C3=CC(C)=C(OC)C=C3C)(=O)=O)CC2)=NC(N2CCCC2)=CC(C)=N1

Computed Properties

• Exact Mass: 445.21476104g/mol
• Monoisotopic Mass: 445.21476104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 87.2Ų

Experimental Properties

• Density: 1.259±0.06 g/cm3(Predicted)
• Boiling Point: 665.0±65.0 °C(Predicted)
• pka: 10.60±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-4-(4-methoxy-2,5-dimethylbenzenesulfonyl)piperazin-1-yl-4-methyl-6-(pyrrolidin-1-yl)pyrimidine

Comprehensive Analysis of 2-4-(4-methoxy-2,5-dimethylbenzenesulfonyl)piperazin-1-yl-4-methyl-6-(pyrrolidin-1-yl)pyrimidine (CAS No. 946365-53-3)

The compound 2-4-(4-methoxy-2,5-dimethylbenzenesulfonyl)piperazin-1-yl-4-methyl-6-(pyrrolidin-1-yl)pyrimidine (CAS No. 946365-53-3) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. This sulfonylpiperazine-pyrimidine derivative exhibits unique structural features, combining a pyrimidine core with piperazine and pyrrolidine moieties, which are known for their versatility in drug design. Its CAS number 946365-53-3 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature.

Recent trends in medicinal chemistry highlight the growing interest in sulfonamide-based compounds like this molecule, owing to their potential applications in targeting enzyme inhibition and receptor modulation. The presence of both 4-methoxy-2,5-dimethylbenzenesulfonyl and pyrrolidin-1-yl groups suggests possible interactions with biological systems, making it a candidate for further investigation in therapeutic areas such as oncology or neurology. Researchers frequently search for "piperazine derivatives in drug discovery" or "pyrimidine-based bioactive molecules," reflecting the relevance of this compound in contemporary studies.

From a synthetic perspective, the incorporation of a methyl group at the 4-position of the pyrimidine ring enhances the compound's stability and lipophilicity, which are crucial for bioavailability. The benzenesulfonyl fragment, coupled with the methoxy substituent, may influence electronic properties, potentially affecting binding affinity to biological targets. Such structural nuances are often explored in queries like "structure-activity relationship of sulfonylpiperazines" or "optimizing heterocyclic scaffolds for drug delivery."

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are essential for characterizing CAS 946365-53-3, ensuring purity and consistency in research applications. The compound's solubility profile and pharmacokinetic properties are also subjects of interest, as evidenced by searches for "solubility enhancement strategies for pyrimidine derivatives." These aspects are critical for formulators aiming to develop effective dosage forms.

In the context of green chemistry, the synthesis of 2-4-(4-methoxy-2,5-dimethylbenzenesulfonyl)piperazin-1-yl-4-methyl-6-(pyrrolidin-1-yl)pyrimidine may involve catalytic methods or solvent-free reactions to minimize environmental impact. This aligns with the increasing demand for "sustainable synthesis of pharmaceutical intermediates," a topic frequently discussed in academic and industrial forums.

Future research directions for this compound could include computational modeling to predict its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity) or exploration of its polypharmacology potential. Such studies would address common inquiries like "multi-target drug design with heterocycles" or "in silico screening of sulfonamide libraries." The integration of AI-driven drug discovery tools may further accelerate these investigations.

In summary, CAS No. 946365-53-3 represents a compelling example of modern medicinal chemistry, bridging structural complexity with therapeutic potential. Its study resonates with broader scientific priorities, including precision medicine and rational drug design, making it a valuable subject for ongoing and future research endeavors.